Cas no 1585973-06-3 (methyl (2S)-2-[[(2R)-2-cyclohexyl-2-(pyrazine-2-carbonylamino)acetyl]amino]-3,3-dimethyl-butanoate)

• Product Name: methyl (2S)-2-[[(2R)-2-cyclohexyl-2-(pyrazine-2-carbonylamino)acetyl]amino]-3,3-dimethyl-butanoate
• CAS No: 1585973-06-3
• MF: C₂₀H₃₀N₄O₄
• MW: 390.476604938507
• CID: 4610445
• PubChem ID: 86336319
• Update Time: 2025-05-19

methyl (2S)-2-[[(2R)-2-cyclohexyl-2-(pyrazine-2-carbonylamino)acetyl]amino]-3,3-dimethyl-butanoate Chemical and Physical Properties

Names and Identifiers

• (S)-methyl 2-((R)-2-cyclohexyl-2-(pyrazine-2-carboxamido)acetamido)-3,3-dimethylbutanoate
• methyl (2S)-2-[[(2R)-2-cyclohexyl-2-(pyrazine-2-carbonylamino)acetyl]amino]-3,3-dimethyl-butanoate
• CS-M3590
• SCHEMBL15247708
• CS-17267
• AKOS037651737
• 1585973-06-3
• (S)-methyl 2-((R)-2-cyclohexyl-2-(pyrazine-2-carboxamido)ace
• methyl (2S)-2-[[(2R)-2-cyclohexyl-2-(pyrazine-2-carbonylamino)acetyl]amino]-3,3-dimethylbutanoate
• (S)-methyl2-((R)-2-cyclohexyl-2-(pyrazine-2-carboxamido)acetamido)-3,3-dimethylbutanoate
• D72248

• Inchi： 1S/C20H30N4O4/c1-20(2,3)16(19(27)28-4)24-18(26)15(13-8-6-5-7-9-13)23-17(25)14-12-21-10-11-22-14/h10-13,15-16H,5-9H2,1-4H3,(H,23,25)(H,24,26)
• InChI Key： IHXGWJWOFHBXJK-UHFFFAOYSA-N
• SMILES： O=C(C(C1CCCCC1)NC(C1C=NC=CN=1)=O)NC(C(=O)OC)C(C)(C)C

Computed Properties

• Exact Mass: 390.22670545 g/mol
• Monoisotopic Mass: 390.22670545 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 390.5
• XLogP3: 2.8
• Topological Polar Surface Area: 110

Additional information on methyl (2S)-2-[[(2R)-2-cyclohexyl-2-(pyrazine-2-carbonylamino)acetyl]amino]-3,3-dimethyl-butanoate

Methyl (2S)-2-[[(2R)-2-Cyclohexyl-2-(pyrazine-2-carbonylamino)acetyl]amino]-3,3-dimethyl-butanoate: A Comprehensive Overview

Methyl (2S)-2-[[(2R)-2-cyclohexyl-2-(pyrazine-2-carbonylamino)acetyl]amino]-3,3-dimethyl-butanoate (CAS No: 1585973-06-3) is a specialized chiral compound with significant potential in pharmaceutical research and fine chemical synthesis. This ester derivative features a unique combination of pyrazine-2-carbonylamino and cyclohexyl moieties, making it particularly valuable for drug discovery and asymmetric synthesis applications.

The compound's structural complexity arises from its stereochemical configuration, with both (2S) and (2R) chiral centers contributing to its biological activity and synthetic utility. Researchers have shown growing interest in such chiral building blocks due to their importance in developing enantioselective pharmaceuticals, a hot topic in current medicinal chemistry discussions.

Recent advancements in peptidomimetic drug design have highlighted the relevance of compounds like methyl (2S)-2-[[(2R)-2-cyclohexyl-2-(pyrazine-2-carbonylamino)acetyl]amino]-3,3-dimethyl-butanoate. Its molecular architecture suggests potential as a protease inhibitor scaffold, particularly for targets involved in metabolic disorders – a key area of investigation following increased global focus on diabetes and obesity-related conditions.

The pyrazine ring system in this compound contributes to its potential bioactivity, as pyrazine derivatives are known to exhibit diverse pharmacological properties. This structural feature aligns with current research trends exploring nitrogen-containing heterocycles for their drug-like properties and synthetic versatility, answering frequent search queries about "bioactive heterocyclic compounds."

From a synthetic chemistry perspective, the 3,3-dimethyl-butanoate ester group offers interesting possibilities for further derivatization. This characteristic makes the compound valuable for structure-activity relationship (SAR) studies, particularly in fragment-based drug discovery approaches that are gaining popularity in pharmaceutical R&D.

The compound's solubility profile and stability under various conditions are important considerations for researchers. These physicochemical properties are frequently searched topics, as they directly impact compound handling, storage, and experimental design in both academic and industrial settings.

In the context of green chemistry initiatives, the synthesis and application of methyl (2S)-2-[[(2R)-2-cyclohexyl-2-(pyrazine-2-carbonylamino)acetyl]amino]-3,3-dimethyl-butanoate present opportunities for developing more sustainable synthetic routes. This aligns with growing industry concerns about environmentally friendly chemical processes and answers common search queries about "green synthesis of complex molecules."

Quality control aspects of such specialized compounds are crucial, with analytical methods for chiral purity determination being particularly important. The pharmaceutical industry's increasing demand for enantiomerically pure intermediates makes this a relevant discussion point that addresses common professional concerns.

Market trends indicate rising demand for sophisticated chiral synthons like this compound, driven by the expanding generic pharmaceuticals sector and continued innovation in targeted therapies. This economic perspective responds to frequent searches about "market outlook for specialty chemicals."

Future research directions may explore the compound's potential in bioconjugation chemistry or as a component in drug delivery systems, areas that have seen increased interest due to advancements in personalized medicine approaches. These applications address current hot topics in pharmaceutical sciences while providing valuable information for researchers.

Handling and storage recommendations for methyl (2S)-2-[[(2R)-2-cyclohexyl-2-(pyrazine-2-carbonylamino)acetyl]amino]-3,3-dimethyl-butanoate follow standard protocols for sensitive organic compounds, with particular attention to moisture control and temperature stability – practical information frequently sought by laboratory professionals.

The compound's patent landscape and intellectual property considerations represent another dimension of professional interest, especially for those involved in pharmaceutical development. This addresses common queries about "chemical compound patent status" while providing valuable context for potential users.

Analytical characterization of methyl (2S)-2-[[(2R)-2-cyclohexyl-2-(pyrazine-2-carbonylamino)acetyl]amino]-3,3-dimethyl-butanoate typically involves advanced techniques such as chiral HPLC and mass spectrometry, methodologies that are themselves frequent search topics among analytical chemists and quality control specialists.

As research continues into structurally complex bioactive molecules, compounds like methyl (2S)-2-[[(2R)-2-cyclohexyl-2-(pyrazine-2-carbonylamino)acetyl]amino]-3,3-dimethyl-butanoate will likely play increasingly important roles in addressing current therapeutic challenges, particularly in areas such as metabolic disease and age-related disorders that dominate current healthcare discussions.